Cas no 56663-39-9 (Acetic Acid Arachidonyl Ester)

• Product Name: Acetic Acid Arachidonyl Ester
• CAS No: 56663-39-9
• MF: C₂₂H₃₆O₂
• MW: 332.520047187805
• CID: 1599989
• PubChem ID: 16218972
• Update Time: 2025-10-22

Acetic Acid Arachidonyl Ester Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID ARACHIDONYL ESTER
• ARACHIDONYL ACETATE
• arachidonyl acetate approx
• δ 5-8-11-14 ARACHIDONYL ACETATE
• 56663-39-9
• Arachidonyl acetate, ~99%, liquid
• [(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenyl] acetate
• MFCD00057765
• SCHEMBL5552135
• 5z,8z,11z,14z-arachidonyl acetate
• Aceticacidarachidonylester
• DB-253700
• AKOS004910416
• Acetic Acid Arachidonyl Ester

• MDL： MFCD00057765
• Inchi： 1S/C22H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-22(2)23/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-21H2,1-2H3/b8-7-,11-10-,14-13-,17-16-
• InChI Key： RKNFFTAYULCRTQ-ZKWNWVNESA-N
• SMILES： O(C(C)=O)CCCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC

Computed Properties

• Exact Mass: 332.27200
• Monoisotopic Mass: 332.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.899
• Boiling Point: 422.3°C at 760 mmHg
• Flash Point: 103.2°C
• Refractive Index: 1.485
• PSA: 26.30000
• LogP: 6.69520

Acetic Acid Arachidonyl Ester Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on Acetic Acid Arachidonyl Ester

Acetic Acid Arachidonyl Ester (CAS No. 56663-39-9): A Comprehensive Overview

Acetic Acid Arachidonyl Ester, also known by its CAS registry number CAS No. 56663-39-9, is a significant compound in the field of organic chemistry and biochemistry. This compound is a fatty acid ester, specifically derived from arachidonic acid and acetic acid. Its molecular formula is C22H42O2, and it has a molecular weight of 342.58 g/mol. The compound is characterized by its long carbon chain, which contributes to its unique physical and chemical properties.

The structure of Acetic Acid Arachidonyl Ester consists of an arachidonic acid moiety (a polyunsaturated fatty acid with four double bonds) esterified with acetic acid. This structure makes it a member of the broader class of fatty acid esters, which are widely found in nature and have diverse applications in various industries. The compound is typically a white or pale yellow solid, with a melting point around 47°C and a boiling point of approximately 180°C at standard pressure.

Acetic Acid Arachidonyl Ester is notable for its role in biological systems, particularly in lipid metabolism and signaling pathways. Arachidonic acid itself is a key precursor to eicosanoids, which are bioactive lipid molecules that play critical roles in inflammation, immune response, and cellular communication. The esterification with acetic acid modifies the properties of arachidonic acid, potentially influencing its bioavailability and activity in physiological contexts.

In recent years, there has been growing interest in the potential applications of Acetic Acid Arachidonyl Ester in the fields of pharmacology and nutraceuticals. Researchers have explored its role as a bioactive compound with potential anti-inflammatory and neuroprotective properties. For instance, studies have suggested that this compound may modulate the production of pro-inflammatory eicosanoids, offering therapeutic potential for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

The synthesis of Acetic Acid Arachidonyl Ester can be achieved through various methods, including enzymatic esterification or chemical synthesis using appropriate catalysts. The choice of synthesis method depends on the desired scale of production and the specific requirements for purity and stereochemistry. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

In terms of industrial applications, Acetic Acid Arachidonyl Ester finds use in the formulation of cosmetics, dietary supplements, and pharmaceuticals. Its ability to penetrate cellular membranes makes it a valuable ingredient in topical formulations aimed at improving skin health and reducing inflammation. Additionally, it has been investigated as a potential ingredient in functional foods designed to support cardiovascular health and cognitive function.

The safety profile of Acetic Acid Arachidonyl Ester is an important consideration for its use in consumer products. While it is generally considered safe when used within recommended limits, excessive intake or prolonged exposure may lead to adverse effects due to its lipid-modifying properties. Regulatory agencies such as the FDA have established guidelines for the use of this compound in food and cosmetic products to ensure consumer safety.

In conclusion, Acetic Acid Arachidonyl Ester (CAS No. 56663-39-9) is a versatile compound with significant potential in both research and industrial applications. Its unique chemical structure and biological activity make it a subject of ongoing scientific investigation, particularly in the context of developing novel therapeutic agents and functional ingredients. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing human health and well-being.